Cas no 851782-85-9 (N-{3-1-(ethanesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{3-1-(ethanesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 851782-85-9
• MF: C₁₇H₂₁N₃O₅S₂
• MW: 411.495741605759
• CID: 6447614
• Update Time: 2025-07-26

N-{3-1-(ethanesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(ethanesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• N-(3-(1-(ethylsulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• Ethanesulfonamide, N-[3-[1-(ethylsulfonyl)-5-(2-furanyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl]-

• Inchi： 1S/C17H21N3O5S2/c1-3-26(21,22)19-14-8-5-7-13(11-14)15-12-16(17-9-6-10-25-17)20(18-15)27(23,24)4-2/h5-11,16,19H,3-4,12H2,1-2H3
• InChI Key： HAKOVQAKXRETSF-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=CC(C2CC(C3=CC=CO3)N(S(CC)(=O)=O)N=2)=C1)(=O)=O)C

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 585.5±60.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-(ethanesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

Comprehensive Overview of N-{3-1-(ethanesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851782-85-9)

The compound N-{3-1-(ethanesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851782-85-9) is a structurally unique sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its molecular framework combines a furan-2-yl moiety with a dihydro-1H-pyrazole core, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymatic pathways, particularly in inflammation and metabolic disorders.

One of the key features of N-{3-1-(ethanesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide is its dual sulfonamide functional groups, which enhance its binding affinity to biological targets. This property aligns with current trends in drug design, where multi-target ligands are gaining traction due to their potential to address complex diseases like cancer and autoimmune conditions. The presence of the furan ring further contributes to its pharmacokinetic profile, improving solubility and bioavailability.

In the context of recent advancements, this compound has been studied for its role in modulating protein-protein interactions (PPIs), a hot topic in AI-driven drug discovery. Computational models and machine learning algorithms are being employed to predict its interactions with targets like kinases and GPCRs, which are frequently searched terms in scientific databases. Such studies highlight its relevance in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 851782-85-9 involves innovative strategies such as microwave-assisted synthesis and green chemistry protocols. These methods reduce reaction times and environmental impact, addressing the growing demand for sustainable practices in chemical manufacturing. Researchers are also investigating its potential as a scaffold for bioisosteric replacements, a technique widely discussed in modern medicinal chemistry forums.

The compound’s stability under physiological conditions makes it a candidate for prodrug development, another area of high interest in pharmaceutical sciences. Its metabolic pathways are being mapped using advanced LC-MS/MS techniques, which are frequently queried in analytical chemistry circles. Additionally, its potential synergies with existing therapeutics are being explored, particularly in combination therapies for chronic diseases.

In summary, N-{3-1-(ethanesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide represents a versatile and promising entity in drug research. Its structural complexity, combined with its applicability in cutting-edge fields like computational biology and sustainable synthesis, positions it as a compound of significant scientific and commercial value. Future studies will likely focus on optimizing its therapeutic index and expanding its utility in novel treatment paradigms.